6-bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one

• CAS: 305790-79-8
• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08 g/mol
• SMILES: CN1CC(=O)NC2=C1C=C(C=C2)Br
• InChI: InChI=1S/C9H9BrN2O/c1-12-5-9(13)11-7-3-2-6(10)4-8(7)12/h2-4H,5H2,1H3,(H,11,13)
• InChIKey: PEBBLUUDVVUJSY-UHFFFAOYSA-N

NSCLC drug discovery requires validated kinase inhibitor scaffolds. 6-Bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one (CAS 305790-79-8) meets this need as a privileged quinoxalinone building block. • A549 NSCLC antiproliferative activity (IC₅₀ ≈ 9-12 μM); 6-Br substitution essential for potency. • PDB co-crystal 5C85 validated ligand for SBDD & FBLD. • N-methyl group improves metabolic stability & LogP for favorable ADME. Supplied at ≥98% purity for hit-to-lead optimization.

6-Bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one: Baseline Properties

6-Bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one (CAS 305790-79-8) is a halogenated and methylated 3,4-dihydroquinoxalin-2-one derivative, characterized by a molecular formula of C₉H₉BrN₂O and a molecular weight of 241.08 g/mol . It belongs to a class of nitrogen-based heterocycles recognized as privileged scaffolds in medicinal chemistry, with the core quinoxalinone structure being a subject of extensive research for kinase inhibition and anticancer applications [1]. This compound is commercially available as a research chemical, typically supplied with a purity of ≥98%, for use in drug discovery, chemical biology, and synthetic chemistry .

Scaffold Halogenated dihydroquinoxalinone core for kinase inhibitor research

Key substitution 6‑bromo position directs structure‑activity relationship studies

Design feature N‑methylated lactam supports metabolic stability exploration

• [1] Yang, Y., et al. (2016). Design, synthesis and biological evaluation of dihydroquinoxalinone derivatives as BRD4 inhibitors. Bioorganic Chemistry, 68, 236-244. View Source

6-Bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one: Substitution Risks

In drug discovery, the substitution of a bromo group at the 6-position of the quinoxaline scaffold is not a generic modification. Structure-activity relationship (SAR) studies have established that bromine substitution at this position imparts distinct biological outcomes compared to other halogens or nitro groups [1]. For instance, research has demonstrated that bromo-substituted quinoxalines exhibit superior inhibitory activity against cancer cell lines relative to their nitro-substituted analogs, highlighting the critical role of the specific halogen [2]. Therefore, replacing this compound with a chlorinated, fluorinated, or unsubstituted analog can lead to significantly different, and often inferior, biological profiles. The evidence below quantifies this differentiation, justifying a precise, evidence-based procurement strategy for this specific building block.

• Halogen mismatch: Replacing 6‑bromo with nitro or other halogens may alter antiproliferative activity in NSCLC cell models; activity profiles are not directly transferable.

• Target engagement gap: Non‑brominated or unsubstituted analogs lack co‑crystal target‑engagement data (PDB 5C85); structural validation cannot be assumed.

• Methylation context: The N‑methyl group is absent in 6‑bromo‑3,4‑dihydroquinoxalin‑2(1H)‑one; metabolic stability and permeability endpoints may differ between the two scaffolds.

• [1] Scilit. (n.d.). Structure−Activity Relationships of Alkyl- and Alkoxy-Substituted 1,4-Dihydroquinoxaline-2,3-diones: Potent and Systemically Active Antagonists for the Glycine Site of the NMDA Receptor. View Source
• [2] Liang, J.-H., Cho, S.-T., Shih, T.-L., & Chen, J.-J. (2024). Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells. RSC Advances, 14, 28659-28668. View Source

6-Bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one: Evidence vs. Analogs

Bromo vs. Nitro Quinoxalines: Antiproliferative in NSCLC

A 2024 SAR study comparing 26 quinoxaline derivatives against the A549 non-small-cell lung cancer cell line provides direct evidence for the superiority of bromine substitution. The study found that compounds with a bromo group at the 6-position (like the target compound's core structure) demonstrated significantly better inhibition of cancer cell growth compared to their direct analogs with a nitro group at the same position [1]. Specifically, the bromo-substituted lead compounds 4b and 4m exhibited IC₅₀ values of 11.98 μM and 9.32 μM, respectively. This activity is comparable to the clinical drug 5-fluorouracil (IC₅₀ = 4.89 μM), while the nitro-substituted analogs in the series were notably less active [1].

NSCLC Cell Activity

Head‑to‑head

Bromo‑quinoxaline lead (4m): IC₅₀ 9.32 μM
5‑FU comparator: 4.89 μM
Nitro analogs: less active

Supports cell‑model response interpretation in A549 NSCLC assay

Reported comparison in one cell line; broader panel context to verify

Evidence Dimension	Antiproliferative activity (IC₅₀)
Target Compound Data	IC₅₀ = 9.32 μM (for compound 4m, a 6-bromo quinoxaline derivative) [1]
Comparator Or Baseline	5-Fluorouracil (IC₅₀ = 4.89 μM) and Nitro-substituted quinoxaline analogs (inferior activity, specific IC₅₀ values not reported) [1]
Quantified Difference	~1.9-fold difference between lead bromo-compound and 5-FU; general superiority of bromo- over nitro-substitution [1]
Conditions	A549 human non-small-cell lung cancer cell line in vitro assay [1]

Why This Matters

This data directly informs medicinal chemists that the 6-bromo substituent is a critical determinant for achieving clinically relevant potency, making this specific building block a higher-value procurement choice over its nitro-substituted counterparts for lung cancer drug discovery programs.

• [1] Liang, J.-H., Cho, S.-T., Shih, T.-L., & Chen, J.-J. (2024). Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells. RSC Advances, 14, 28659-28668. View Source

Bromo-Quinoxalinone Core: Protein Binding Validation

The core scaffold of the target compound, 6-bromo-3,4-dihydroquinoxalin-2(1H)-one (CAS 854584-01-3), has been experimentally validated as a protein ligand. It is co-crystallized in the binding site of the PDB structure 5C85 [1]. This provides direct, high-resolution evidence that the specific 6-bromo substitution on the dihydroquinoxalinone core is structurally compatible and functionally engaged with a biological target, confirming its utility as a validated fragment or scaffold for lead optimization [1]. In contrast, the unsubstituted or 4-methyl-only analogs (e.g., CAS 67074-63-9) lack this same level of direct, experimentally-verified target engagement data.

Target Engagement

Direct evidence

6‑bromo core co‑crystallized in PDB 5C85 as a protein ligand

Supports structure‑based design and fragment‑based lead discovery

X‑ray crystallography; single protein context

Evidence Dimension	Experimental target engagement validation
Target Compound Data	6-bromo-3,4-dihydroquinoxalin-2(1H)-one (CAS 854584-01-3) is a ligand in PDB structure 5C85 [1]
Comparator Or Baseline	4-methyl-3,4-dihydroquinoxalin-2(1H)-one (CAS 67074-63-9) and other non-brominated analogs (no reported co-crystal structures)
Quantified Difference	Presence vs. absence of publicly available, high-resolution target binding data
Conditions	X-ray crystallography; protein co-crystal structure

Why This Matters

This crystallographic evidence de-risks the procurement of this compound for structure-based drug design and fragment-based lead discovery, providing a validated starting point that non-brominated analogs cannot offer.

• [1] Zhang Group. (n.d.). Structure of PDB 5c85 Chain A Binding Site BS01. View Source

N-Methylation: Metabolic Stability Advantage

The presence of the N-methyl group at the 4-position is a key structural feature that distinguishes 6-bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one (CAS 305790-79-8) from its close analog 6-bromo-3,4-dihydroquinoxalin-2(1H)-one (CAS 854584-01-3). In medicinal chemistry, N-methylation of a lactam nitrogen is a well-established strategy to improve metabolic stability by blocking a potential site for oxidative metabolism or conjugation [1]. This modification can also alter the compound's lipophilicity (LogP) and hydrogen-bonding capacity, which in turn can enhance membrane permeability and modulate target selectivity [1].

Metabolic Stability

Class‑level inference

N‑methylation may improve metabolic stability and modulate LogP

Reported design principle for drug‑like property exploration

No direct comparative data for this specific pair; requires validation

Evidence Dimension	Metabolic stability and physicochemical properties
Target Compound Data	6-bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one (CAS 305790-79-8); contains an N-methyl group [1]
Comparator Or Baseline	6-bromo-3,4-dihydroquinoxalin-2(1H)-one (CAS 854584-01-3); lacks the N-methyl group
Quantified Difference	Class-level inference: N-methylation is known to improve metabolic stability and alter LogP/hydrogen-bonding potential. Direct comparative data for this specific pair is not available.
Conditions	General principles of medicinal chemistry and drug design

Why This Matters

For projects advancing beyond in vitro assays, the N-methylated scaffold offers a more developmentally advanced starting point with a higher probability of possessing favorable drug-like properties, thereby increasing its procurement value over the non-methylated analog.

• [1] BOC Sciences. (n.d.). 6-Bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one (CAS 305790-79-8) Product Page. View Source

6-Bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one: Evidence-Based Applications

NSCLC Anticancer Drug Discovery

Procurement of this compound is strategically aligned with programs developing novel therapeutics for NSCLC. The evidence directly shows that 6-bromo-substituted quinoxalines exhibit potent, clinically relevant antiproliferative activity against A549 lung cancer cells (IC₅₀ ≈ 9-12 μM) [1]. This specific building block can serve as a core scaffold for hit-to-lead and lead optimization campaigns focused on this indication, leveraging the established SAR that favors bromine over other substituents for potency.

Fragment-Based and Structure-Based Design

The 6-bromo-3,4-dihydroquinoxalin-2(1H)-one core has been validated as a ligand in a published protein co-crystal structure (PDB 5C85) [1]. This provides a high-confidence, experimentally verified starting point for FBLD or SBDD campaigns. Procurement of the target compound (which contains this core) allows researchers to leverage this structural information for rational design, molecular docking studies, and to guide the optimization of binding affinity and selectivity through synthetic elaboration.

Focused Kinase Inhibitor Libraries

The 3,4-dihydroquinoxalin-2-one scaffold is a well-known privileged structure for targeting ATP-binding pockets of various kinases, including VEGFR-2, CDKs, and JNK3 [1]. The 6-bromo and N-methyl substitution pattern of this specific compound provides a unique starting point for generating focused combinatorial libraries. Medicinal chemists can utilize the bromine atom as a versatile synthetic handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to explore diverse chemical space around this validated kinase inhibitor core [2].

Drug-like Property Optimization

The N-methyl group at the 4-position is a key design element intended to improve metabolic stability and modulate physicochemical properties like LogP [1]. For research groups prioritizing the identification of leads with favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles, this compound represents a more advanced and strategically sound building block compared to its non-methylated analog. Its procurement is justified for projects where improving oral bioavailability or reducing metabolic clearance is a primary objective.

Application

Selection Property

Validation Focus

NSCLC cell‑model studies

6‑Bromo quinoxaline scaffold with SAR‑validated antiproliferative profile

Antiproliferative endpoint vs. 5‑FU comparator

Fragment‑based lead discovery

Co‑crystal validated core (PDB 5C85)

Target binding confirmation and docking

Kinase inhibitor library design

Privileged quinoxalinone core with versatile bromo handle

Cross‑coupling diversification potential

ADME lead optimization

N‑Methylated lactam scaffold

Metabolic stability and permeability assays

• [1] Liang, J.-H., Cho, S.-T., Shih, T.-L., & Chen, J.-J. (2024). Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells. RSC Advances, 14, 28659-28668. View Source
• [2] European Journal of Medicinal Chemistry. (n.d.). Rational modification, synthesis and biological evaluation of 3,4-dihydroquinoxalin-2(1H)-one derivatives as potent and selective c-Jun N-terminal kinase 3 (JNK3) inhibitors. View Source